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Compound of Interest

Compound Name: CCW 28-3

Cat. No.: B1192474

Get Quote

Understanding the physicochemical properties of CCW 28-3 is the first step in self-validating

your safety protocols. The data below dictates our downstream handling and disposal logic.
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Property Specification
Safety & Disposal
Implication

Chemical Name CCW 28-3
Covalent PROTAC linking JQ-

1 to CCW16.

CAS Number 2361142-23-4
Unique identifier required for

EHS waste manifesting.

Molecular Formula C₄₄H₄₂Cl₂N₆O₄S

Contains Chlorine; strictly

mandates halogenated waste

streams.

Molecular Weight 821.82 g/mol

High MW; poor aqueous

solubility requires DMSO for

reconstitution.

Mechanism of Action
Covalent RNF4 binding / Non-

covalent BRD4 binding

Catalytic epigenetic degrader;

high biological potency at sub-

micromolar concentrations.

Reactive Warhead Chloroacetamide

Irreversibly alkylates cysteines

(Cys132/Cys135 on RNF4) 1;

potential skin/eye sensitizer.

Section 2: The Causality Behind the Safety
Protocols
Why do we treat CCW 28-3 with stricter disposal and handling protocols than traditional

inhibitors like JQ-1?

Catalytic Amplification: Unlike traditional occupancy-driven inhibitors that require a 1:1

stoichiometry, CCW 28-3 is event-driven 2. It acts as a catalyst, bringing RNF4 and BRD4

together, facilitating ubiquitination, and then releasing itself to repeat the cycle.

Consequently, picomolar to nanomolar exposure can trigger massive biological responses.

Covalent Reactivity: The CCW16 moiety features a chloroacetamide warhead designed to

form an irreversible covalent bond with zinc-coordinating cysteines on RNF4 1. If
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accidentally exposed to skin or mucous membranes, this electrophile can non-specifically

alkylate human proteins, leading to toxicity or sensitization.

DMSO Permeability: CCW 28-3 is highly lipophilic and is typically reconstituted in Dimethyl

Sulfoxide (DMSO). DMSO rapidly penetrates the epidermal barrier, carrying dissolved

PROTACs directly into the bloodstream.
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Mechanism of Action: CCW 28-3 forms a ternary complex, inducing BRD4 degradation and

recycling.

Section 3: Operational Handling Protocol
To ensure absolute safety and compound stability, adhere to the following step-by-step

workflow during reconstitution and daily use:
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Environmental Preparation: All handling of the lyophilized powder must occur within a

certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to prevent

inhalation of aerosolized particulates.

Advanced PPE: Wear a fully fastened lab coat, safety goggles, and double nitrile gloves.

Causality: Nitrile provides a temporary barrier to DMSO but degrades quickly upon

contact. Double gloving allows you to immediately strip the outer glove if a splash occurs,

protecting your skin from DMSO-mediated PROTAC absorption.

Reconstitution: Dissolve the CCW 28-3 powder in anhydrous, sterile DMSO to create a

concentrated stock (e.g., 10 mM). Vortex gently until fully dissolved.

Aliquoting & Storage: Aliquot the stock solution into single-use opaque vials. Store liquid

aliquots at -80°C (stable for up to 6 months) or -20°C (stable for 1 month) 3. Avoid repeated

freeze-thaw cycles, which can hydrolyze the chloroacetamide warhead, rendering the

compound inactive.

Section 4: Proper Disposal Procedures
Because CCW 28-3 contains chlorine atoms and is biologically potent, its disposal must be

strictly segregated from standard biological or non-halogenated chemical waste.

Protocol A: Liquid Waste Segregation

Do Not Drain Dispose: Under no circumstances should aqueous dilutions or DMSO stocks of

CCW 28-3 be poured down the sink. The compound is highly toxic to aquatic life.

Halogenated Waste Stream: Transfer all liquid waste containing CCW 28-3 (including

DMSO, media, or buffer mixtures) into a clearly labeled Halogenated Organic Waste carboy.

Causality: Environmental Health and Safety (EHS) facilities route halogenated waste to

specialized high-temperature incinerators equipped with scrubbers. This ensures the

complete thermal destruction of the stable PROTAC structure and captures the resulting

hydrochloric acid (HCl) gas, preventing environmental contamination.

Protocol B: Solid Waste Management
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Segregation: Collect all contaminated pipette tips, microcentrifuge tubes, and outer gloves in

a dedicated, puncture-resistant solid hazardous waste container.

Labeling: Label the container as "Hazardous Solid Waste - Trace Halogenated Organics

(PROTACs)". Do not place these in standard red biohazard bags unless they are also

contaminated with infectious biological agents (in which case, they must be managed as

mixed chemical/biological waste).

Protocol C: Spill Response and Decontamination

Containment: In the event of a spill, immediately evacuate personnel from the immediate

area and allow aerosols to settle.

Absorption: Cover the spill with a universal chemical absorbent pad or diatomaceous earth.

Chemical Decontamination: Because CCW 28-3 utilizes an electrophilic chloroacetamide

warhead, wipe the area with a mild alkaline detergent or a 10% bleach solution (which acts

as a nucleophile/oxidizer to deactivate the warhead), followed by a 70% ethanol/water scrub.

Disposal: Place all absorbent materials and wipes into the solid hazardous waste bin for

incineration.
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CCW 28-3 Disposal Workflow: Proper segregation ensures thermal destruction of halogenated

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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